Cas no 1057338-30-3 (3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine dihydrochloride)

• Product Name: 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine dihydrochloride
• CAS No: 1057338-30-3
• MF: C₆H₁₀BrCl₂N₃
• MW: 274.973698139191
• MDL: MFCD11506085
• CID: 1088700
• PubChem ID: 71720995
• Update Time: 2025-04-20

3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine dihydrochloride
• 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride
• 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine dihydrochloride
• 3-BROMO-5,6,7,8-TETRAHYDRO-IMIDAZO[1,2-A]PYRAZINE DIHYDROCHLORIDE
• 3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine--hydrogen chloride (1/2)
• 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine 2HCl
• DTXSID10856853
• DB-084221
• CS-0051465
• 3-Bromo-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine diHCl
• EN300-179997
• AS-0621
• 3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazinedihydrochloride
• MFCD11506085
• P18981
• 1057338-30-3
• SB30429
• 3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine;dihydrochloride
• AKOS022174118

• MDL： MFCD11506085
• Inchi： 1S/C6H8BrN3.2ClH/c7-5-3-9-6-4-8-1-2-10(5)6;;/h3,8H,1-2,4H2;2*1H
• InChI Key： RZJOUGGNBAYGEB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2CNCCN21.Cl.Cl

Computed Properties

• Exact Mass: 272.94352g/mol
• Monoisotopic Mass: 272.94352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų